Morpholine, 4-[4-(trifluoromethyl)phenyl]-

• CAS No.: 113845-69-5
• Molecular Formula: C11H12F3NO
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 4-[4-(trifluoromethyl)phenyl]morpholine
• InChI: InChI=1S/C11H12F3NO/c12-11(13,14)9-1-3-10(4-2-9)15-5-7-16-8-6-15/h1-4H,5-8H2
• InChI Key: NWFCNOTUONSUHM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(F)(F)F

Description

Morpholine, 4-[4-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C11H12F3NO and its molecular weight is 231.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Morpholine, 4-[4-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Morpholine, 4-[4-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

2.0 mmol of 4-chlorobenzotrifluoride, 2.4 mmol of morpholine, 2.8 mmol of potassium tert-butoxide, 0.4 mmol of lithium bromide, 1.0 mol-% (9.4 mg) of palladacycle (trans-di(μ-aceto)-bis[o[di-o-tolylphosphino)benzyl]dipalladium(II) in 10 ml of toluene are reacted according to the GWI to give 4-trifluoromethylphenylmorpholine and 3-trifluoromethylphenylmorpholine in the ratio 5:1 in 62% yield.

Synthesis routes and methods II

Procedure details

According to General Procedure B, a mixture of 4-chloro trifluoromethylbenzene (67 μL, 0.50 mmol), morpholine (52 μL, 0.60 mmol), NaOt-Bu (67 mg, 0.70 mmol), Pd2(dba)3.CHCl3 (10 mg, 0.01 mmol) and 12f (8 mg, 0.02 mmol) in PhMe (2.5 mL) was heated, cooled and filtered. Evaporation of the solvent under reduced pressure and column chromatography of the pre-adsorbed crude material (20% Et2O in hexane, silica gel) gave 52a (89 mg, 77%) as off-white crystals. 1H NMR (300 MHz, CDCl3) δ 7.50 (d, 2H, J=8.7 Hz), 6.92 (d, 2H, J=8.7 Hz), 3.87 (t, 4H, J=4.8 Hz), 3.24 (t, 4H, J=5.1 Hz); 13C NMR (75.5 MHz, CDCl3) δ 153.3, 126.4 (q, J=3 Hz), 124.6 (q, J=271 Hz), 120.9 (q, J=33 Hz) 114.3, 66.6, 48.1.

Synthesis routes and methods III

Procedure details